Cas no 25465-14-9 (Phenoxathiin,2,8-difluoro-)

Phenoxathiin,2,8-difluoro- structure
Phenoxathiin,2,8-difluoro- structure
Product Name:Phenoxathiin,2,8-difluoro-
CAS No:25465-14-9
MF:C12H6F2OS
MW:236.237248897552
CID:285124
PubChem ID:186095
Update Time:2025-04-19

Phenoxathiin,2,8-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Phenoxathiin,2,8-difluoro-
    • 2,8-difluorophenoxathiine
    • Phenoxathiin, 2,8-difluoro-
    • 25465-14-9
    • SCHEMBL9511329
    • DTXSID90180148
    • Inchi: 1S/C12H6F2OS/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
    • InChI Key: BGVHXQMRCYDRDI-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2OC2C=CC(=CC1=2)F)F

Computed Properties

  • Exact Mass: 236.01078
  • Monoisotopic Mass: 236.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.431
  • Boiling Point: 308.7°C at 760 mmHg
  • Flash Point: 140.5°C
  • Refractive Index: 1.633
  • PSA: 9.23
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